Cas no 57817-27-3 (8-Propyl Etodolac)
8-Propyl Etodolac structure
Product Name:8-Propyl Etodolac
CAS No:57817-27-3
MF:C18H23NO3
MW:301.380125284195
CID:947598
PubChem ID:323244
Update Time:2025-07-11
8-Propyl Etodolac Chemical and Physical Properties
Names and Identifiers
-
- (1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
- NSC282127
- AC1L8876
- NSC-282127
- 2-(1-ethyl-8-propyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
- 8-Propyl Etodolac
- (1-ethyl-8-propyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid
- NSC 282127
- 57817-27-3
- Pyrano[3,4-b]indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-8-propyl-
- 1-Ethyl-1,3,4,9-tetrahydro-8-propyl-pyrano[3,4-b]indole-1-acetic Acid; NSC 282127; Etodolac Impurity E (EP); Etodolac EP Impurity E
- AT37421
- 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
- 8TP6S95KL7
- [(1RS)-1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
- Etodolac EP impurity E
- 1-Ethyl-1,3,4,9-tetrahydro-8-propylpyrano[3,4-b]indole-1-acetic acid
- DTXSID20314358
- ETODOLAC IMPURITY E [EP IMPURITY]
- SCHEMBL11667485
- 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)aceticacid
- CHEMBL3275420
-
- Inchi: 1S/C18H23NO3/c1-3-6-12-7-5-8-13-14-9-10-22-18(4-2,11-15(20)21)17(14)19-16(12)13/h5,7-8,19H,3-4,6,9-11H2,1-2H3,(H,20,21)
- InChI Key: JDLOBSPHOCEVJI-UHFFFAOYSA-N
- SMILES: O1CCC2C3C=CC=C(CCC)C=3NC=2C1(CC(=O)O)CC
Computed Properties
- Exact Mass: 301.16789
- Monoisotopic Mass: 301.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.32
- LogP: 3.77310
8-Propyl Etodolac Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P835255-2.5mg |
8-Propyl Etodolac |
57817-27-3 | 2.5mg |
$ 201.00 | 2023-09-06 | ||
| TRC | P835255-25mg |
8-Propyl Etodolac |
57817-27-3 | 25mg |
$ 1610.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476605-2.5 mg |
8-Propyl Etodolac, |
57817-27-3 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476605-2.5mg |
8-Propyl Etodolac, |
57817-27-3 | 2.5mg |
¥2858.00 | 2023-09-05 |
8-Propyl Etodolac Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
57817-27-3 (8-Propyl Etodolac) Related Products
- 41340-25-4(Etodolac)
- 109518-50-5((-)-Desethyl Methyl Etodolac)
- 41340-19-6(8-Methyl Etodolac)
- 87249-11-4((S)-(+)-Etodolac)
- 849630-65-5(1-Isopropyl Etodolac)
- 122188-02-7(1,8-Diethyl-1,3,4,9-tetrahydro-pyrano3,4-bindole-1-acetic Acid Methyl Ester)
- 200880-31-5((S)-Methyl 2-(1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetate)
- 41339-67-7(8-Desethyl Etodolac)
- 57816-83-8(1-Propyl Etodolac)
- 87226-41-3((R)-(-)-Etodolac)
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